Cas no 2228847-59-2 (1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid
• CAS No: 2228847-59-2
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6426008
• PubChem ID: 165832261
• Update Time: 2025-06-08

1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid
• EN300-1887432
• 2228847-59-2
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H27NO4/c1-14(2,3)21-13(20)17-16(10-7-11-16)15(12(18)19)8-5-4-6-9-15/h4-11H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： OGLYKEDKZDTPIS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1(CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2228847-59-2)

In the realm of organic chemistry and pharmaceutical research, 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2228847-59-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of cyclohexane-carboxylic acid derivatives, which are pivotal in drug discovery and material science. Its molecular framework, featuring a cyclobutyl and cyclohexane ring system, makes it a versatile intermediate for synthesizing complex molecules.

The tert-butoxycarbonyl (Boc) protecting group in this compound is a critical feature, widely recognized in peptide synthesis and medicinal chemistry. Researchers frequently explore Boc-protected amino acids like this one for their stability under various reaction conditions, enabling controlled deprotection when needed. This attribute aligns with current trends in green chemistry, where minimizing side reactions and improving yield efficiency are paramount. The compound’s carboxylic acid functionality further enhances its utility, allowing for easy derivatization into esters, amides, or other pharmacophores.

Recent advancements in AI-driven drug design have highlighted the importance of structurally diverse building blocks like CAS No. 2228847-59-2. Computational models often prioritize molecules with rigid ring systems (e.g., cyclohexane and cyclobutyl) to improve target binding affinity. This compound’s relevance is further amplified by its potential role in developing protease inhibitors or GPCR modulators, topics frequently searched in academic and industrial databases. Its compatibility with cross-coupling reactions also makes it valuable for high-throughput screening platforms.

From a synthetic perspective, the compound’s chirality and steric hindrance offer intriguing challenges and opportunities for asymmetric catalysis—a hot topic in modern organic synthesis. Laboratories focusing on enantioselective transformations may find this intermediate particularly useful for constructing quaternary carbon centers, a recurring motif in bioactive natural products. Moreover, its stability under microwave-assisted synthesis conditions aligns with the growing demand for faster, energy-efficient methodologies.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many volatile intermediates, 1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid exhibits low vapor pressure, reducing workplace exposure risks. This characteristic resonates with the increasing emphasis on occupational safety and sustainable laboratory practices. Additionally, its compatibility with biodegradable solvents positions it favorably in the context of circular economy initiatives within the chemical industry.

In summary, CAS No. 2228847-59-2 represents a multifaceted tool for researchers navigating the intersections of medicinal chemistry, catalysis, and process optimization. Its structural complexity and functional group diversity cater to both traditional synthetic routes and cutting-edge machine-learning-assisted discovery. As the scientific community continues to explore underexplored chemical space, compounds like this will undoubtedly remain at the forefront of innovation.